(Z)-N-(6-chloro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-(6-chloro-3-methyl-1,3-benzothiazol-2-ylidene)-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C19H18ClN3O4S2/c1-22-16-7-4-14(20)12-17(16)28-19(22)21-18(24)13-2-5-15(6-3-13)29(25,26)23-8-10-27-11-9-23/h2-7,12H,8-11H2,1H3
• InChI Key: JIDYEHWUFRODAO-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCOCC4
• Molecular Formula: C19H18ClN3O4S2
• Molecular Weight: 451.9 g/mol
• CAS No.: 393835-21-7

Description

The compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene ring fused to a thiazole ring. They are known for their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound includes a benzothiazole ring, which is a type of heterocyclic aromatic compound. This structure could potentially contribute to its biological activity.

Physical and Chemical Properties Analysis

Without specific data, I can only speculate that the physical and chemical properties of this compound would be influenced by the presence of the benzothiazole ring and the various functional groups attached to it.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : Research has demonstrated the synthesis of novel heterocyclic compounds derived from similar chemical structures, showing potential anti-inflammatory and analgesic activities. These compounds, including thiazolopyrimidines and oxadiazepines, exhibit COX-2 inhibitory activity, suggesting their potential in developing new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Analgesic Activity of Pyrazoles and Triazoles : Another study focused on the synthesis and analgesic activity evaluation of new pyrazoles and triazoles bearing a quinazoline moiety, similar to the core structure of the compound . These findings highlight the potential of such compounds in developing new analgesic drugs (Saad, Osman, & Moustafa, 2011).

• Antimicrobial and Pharmacological Screening : A study on fluoro substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, which shares structural similarities with the compound of interest, was conducted for antimicrobial, anti-inflammatory, anticonvulsant, and anthelmintic activities. This research underscores the compound's potential in contributing to the development of new drugs with diverse therapeutic effects (Patel, Sreenivasa, Jayachandran, & Kumar, 2009).

• Anticancer Agent Design : Further research involved the design and synthesis of pyrazole derivatives as anti-inflammatory and antimicrobial agents, indicating the relevance of such structural frameworks in cancer therapy and infection control (Hussain & Kaushik, 2012).

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. Benzothiazoles have been found to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and biological activities. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve studying the biological activities of this compound and developing methods for its synthesis. Given the wide range of activities exhibited by benzothiazoles, this compound could potentially have interesting biological properties worth exploring.